Cas no 15803-02-8 (4-Bromo-1-methyl-1H-pyrazole)

• Product Name: 4-Bromo-1-methyl-1H-pyrazole
• CAS No: 15803-02-8
• MF: C₄H₅BrN₂
• MW: 160.999899625778
• MDL: MFCD02179565
• CID: 50214
• PubChem ID: 160871460
• Update Time: 2025-04-18

4-Bromo-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-methyl-1H-pyrazole
• 1-Mehtyl-4-Bromo-1H-Pyrazole
• 1-Methyl-4-bromo-1H-pyrazole
• 1-methyl-4-bromo pyrazole
• 4-Bromo-1-methylpyrazole
• 4-BROMO-1-METHYL-1HPYRAZOLE
• Pyrazole,4-bromo-1-methyl- (8CI)
• 1-Methyl-4-bromopyrazole
• SB10359
• B4060
• FT-0650017
• 4-Bromo-1-methyl-1H-pyrazole, 97%
• PB34028
• BCP26906
• 1H-Pyrazole, 4-bromo-1-methyl-
• BB 0241853
• 15803-02-8
• SCHEMBL671347
• AC-3274
• DTXSID40166351
• CS-W002913
• AKOS000320620
• 4-bromo-1-methyl-pyrazole
• AM20080419
• Q-102374
• SY004708
• NS00025138
• Q-102373
• Z337709426
• EN300-55894
• MFCD02179565
• PS-5740
• BBL029607
• ALBB-004428
• pyrazole, 4-bromo-1-methyl-
• DB-025016
• STK503166

• MDL： MFCD02179565
• Inchi： 1S/C4H5BrN2/c1-7-3-4(5)2-6-7/h2-3H,1H3
• InChI Key： IXJSDKIJPVSPKF-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C)C=1

Computed Properties

• Exact Mass: 159.96400
• Monoisotopic Mass: 159.964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 66.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 17.8A^2

Experimental Properties

• Color/Form: Colorless to Yellow Liquid
• Density: 1.558 g/mL at 25 °C
• Melting Point: No data available
• Boiling Point: 78°C/18mmHg(lit.)
• Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
• Refractive Index: n20/D 1.531
• PSA: 17.82000
• LogP: 1.18260

4-Bromo-1-methyl-1H-pyrazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 37/38-41
• Safety Instruction： S26-S39
• Hazardous Material Identification：
• Safety Term：S26
• Risk Phrases：R37/38; R41
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds